Cas no 1804491-50-6 (4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride)

• Product Name: 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride
• CAS No: 1804491-50-6
• MF: C₇H₂Cl₂F₂N₂O₃
• MW: 271.00518655777
• CID: 4873263
• Update Time: 2025-10-29

4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2N2O3/c8-2-1-3(13(15)16)12-5(7(10)11)4(2)6(9)14/h1,7H
• InChI Key： TZXHJHMPGXWGAL-UHFFFAOYSA-N
• SMILES： ClC1C=C([N+](=O)[O-])N=C(C(F)F)C=1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride

Introduction to 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride (CAS No. 1804491-50-6)

4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride, identified by its CAS number 1804491-50-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The presence of both chloro and difluoromethyl substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride make it particularly useful in the synthesis of biologically active molecules. The nitro group introduces a polar moiety that can participate in hydrogen bonding, while the chloro and difluoromethyl groups provide electrophilic centers for further functionalization. These properties have been leveraged in recent studies to develop novel compounds with therapeutic potential.

In recent years, there has been a growing interest in nitropyridines as scaffolds for drug discovery. For instance, researchers have explored the use of nitropyridines in the development of antiviral and anticancer agents. The compound 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride has been employed as a key intermediate in the synthesis of molecules that exhibit inhibitory effects on specific enzymes and receptors involved in disease pathways. Its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has also made it a popular choice for constructing complex molecular architectures.

One notable application of 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown promising results in vitro, demonstrating the compound's ability to interfere with the activity of target kinases without significant off-target effects.

The difluoromethyl group in the molecule is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This substituent has been extensively studied in medicinal chemistry for its role in improving pharmacokinetic properties of drug candidates. In the context of 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride, the difluoromethyl moiety contributes to the compound's overall efficacy by stabilizing its bioactive conformation and increasing its interaction with biological targets.

Another area where this compound has shown promise is in the development of agrochemicals. Nitropyridines have been used as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological systems at multiple levels. The chloro and difluoromethyl groups provide additional sites for chemical modification, allowing researchers to tailor the properties of these compounds for specific agricultural applications. Recent studies have highlighted the potential of derivatives of 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride as effective agents against resistant plant pathogens.

The synthetic utility of 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride extends beyond pharmaceuticals and agrochemicals. It has been utilized in materials science, where nitropyridines are employed as ligands or building blocks for functional materials. The electronic properties introduced by the nitro group make these compounds suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride (CAS No. 1804491-50-6) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in synthetic chemistry, while its biological activity positions it as a promising candidate for further development in drug discovery and agrochemical innovation. As research continues to uncover new applications for this compound, its significance is expected to grow, solidifying its role as a cornerstone molecule in modern chemical research.